1-(5-Bromo-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol
Overview
Description
1-(5-Bromo-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol (5-Br-2-F-TFE) is an organofluorine compound with a unique structure containing both a bromine and a fluorine atom. It is a versatile compound that has been used in a variety of applications, ranging from pharmaceuticals to materials science. It is also known for its wide range of biological and biochemical properties. In
Scientific Research Applications
Pharmaceutical Intermediates
1-(5-Bromo-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol: serves as a valuable intermediate in the synthesis of various pharmaceutical compounds . Its halogenated structure is particularly reactive, making it suitable for further chemical transformations required in drug development. It can be used to synthesize molecules with potential antibacterial, antiviral, or anticancer properties.
Material Science
In material science, this compound’s unique structure could be utilized in the development of organic semiconductors . The presence of bromine and fluorine atoms could enhance the material’s ability to conduct electricity, which is crucial for creating efficient electronic devices.
Environmental Science
The compound’s reactivity with other chemicals makes it a candidate for environmental remediation studies . It could potentially be used to create compounds that help in the breakdown of pollutants or the synthesis of environmentally friendly materials.
Analytical Chemistry
In analytical chemistry, 1-(5-Bromo-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol could be used as a standard or reagent in chromatography and spectroscopy methods . Its distinct spectral properties allow for its use in the calibration of instruments and the quantification of similar compounds.
Biochemistry
The compound may play a role in biochemistry research as a synthetic precursor to molecules that interact with biological systems . Its incorporation into larger biomolecules could help in studying protein interactions, enzyme activities, or metabolic pathways.
Pharmacology
In pharmacology, the compound’s halogen atoms are of interest for the design of new drugs . Halogens are known to influence the pharmacokinetic and pharmacodynamic profiles of drugs, and this compound could be a key player in the development of new therapeutic agents with improved efficacy and safety profiles.
properties
IUPAC Name |
1-(5-bromo-2-fluorophenyl)-2,2,2-trifluoroethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrF4O/c9-4-1-2-6(10)5(3-4)7(14)8(11,12)13/h1-3,7,14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRYOXCMTJUDLMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C(C(F)(F)F)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrF4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Bromo-2-fluorophenyl)-2,2,2-trifluoroethan-1-ol |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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